Cas no 5284-79-7 (Cyclohexanone,2,6-bis[(4-azidophenyl)methylene]-4-methyl-)

• Product Name: Cyclohexanone,2,6-bis[(4-azidophenyl)methylene]-4-methyl-
• CAS No: 5284-79-7
• MF: C₂₁H₁₈N₆O
• MW: 370.40722322464
• CID: 371550
• PubChem ID: 79167
• Update Time: 2025-04-19

Cyclohexanone,2,6-bis[(4-azidophenyl)methylene]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone,2,6-bis[(4-azidophenyl)methylene]-4-methyl-
• 2 6-DI(P-AZIDOBENZAL)-4-METHYLCYCLOHEXANONE
• 2,6-Bis(4-azidobenzylidene)-4-methylcyclohexanone
• 2,6-Di(4-azidobenzal)-4-methylcyclohexanone
• 2,6-Bis(4'-azidobenzal)-4-methylcyclohexanone
• 2,6-Bis(4'-azidobenzylidene)-4-methylcyclohexanone
• 2,6-Bis(p-azidobenzal)-4-methylcyclohexanone
• 2,6-Bis(p-azidobenzylidene)-4-methylcyclohexanone
• NS00032596
• 2,6-bis[(4-azidophenyl)methylidene]-4-methylcyclohexan-1-one
• AKOS025243185
• 5284-79-7
• 2,6-bis-(4' -azidobenzal)-4-methylcyclohexanone
• Cyclohexanone, 2,6-bis[(4-azidophenyl)methylene]-4-methyl-

• MDL： MFCD00011665
• Inchi： 1S/C21H18N6O/c1-14-10-17(12-15-2-6-19(7-3-15)24-26-22)21(28)18(11-14)13-16-4-8-20(9-5-16)25-27-23/h2-9,12-14H,10-11H2,1H3
• InChI Key： MLIWQXBKMZNZNF-UHFFFAOYSA-N
• SMILES： O=C1C(=CC2C=CC(=CC=2)N=[N+]=[N-])CC(C)CC1=CC1C=CC(=CC=1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 370.15400
• Monoisotopic Mass: 370.15420922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 481
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 4
• Topological Polar Surface Area: 62.7

Experimental Properties

• Color/Form: Not determined
• Melting Point: 121 ºC
• PSA: 116.57000
• LogP: 5.94172
• Solubility: Not determined

Cyclohexanone,2,6-bis[(4-azidophenyl)methylene]-4-methyl- Security Information

• Hazardous Material transportation number：UN 1325 4.1/PG 2
• WGK Germany：3
• Hazard Category Code： R11
• Safety Instruction： S16-S33
• FLUKA BRAND F CODES：8
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：4.1
• Risk Phrases：R11
• Packing Group：III
• Safety Term：4.1
• HazardClass：4.1
• PackingGroup：III